methyl 4-{2-[(4-hydroxyphenyl)acetyl]carbonohydrazonoyl}benzoate

• IUPAC Name: methyl 4-[(E)-[[2-(4-hydroxyphenyl)acetyl]hydrazinylidene]methyl]benzoate
• InChI: InChI=1S/C17H16N2O4/c1-23-17(22)14-6-2-13(3-7-14)11-18-19-16(21)10-12-4-8-15(20)9-5-12/h2-9,11,20H,10H2,1H3,(H,19,21)/b18-11+
• InChI Key: ZTFNKVPTMJFWFD-WOJGMQOQSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=NNC(=O)CC2=CC=C(C=C2)O
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)CC2=CC=C(C=C2)O
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

Methyl 4-{2-[(4-hydroxyphenyl)acetyl]carbonohydrazonoyl}benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 4-{2-[(4-hydroxyphenyl)acetyl]carbonohydrazonoyl}benzoate is not fully understood. However, it is believed to exert its biological activity through the inhibition of specific enzymes and pathways involved in cellular processes such as proliferation, inflammation, and oxidative stress.
Biochemical and Physiological Effects:
Methyl 4-{2-[(4-hydroxyphenyl)acetyl]carbonohydrazonoyl}benzoate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and protect against oxidative stress. In vivo studies have shown its potential as a neuroprotective agent and its ability to reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-{2-[(4-hydroxyphenyl)acetyl]carbonohydrazonoyl}benzoate in lab experiments is its versatility. It can be used in various assays to investigate its biological activity. However, one limitation is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on methyl 4-{2-[(4-hydroxyphenyl)acetyl]carbonohydrazonoyl}benzoate. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to explore its potential as a pesticide and insecticide in agriculture. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Scientific Research Applications

Methyl 4-{2-[(4-hydroxyphenyl)acetyl]carbonohydrazonoyl}benzoate has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, it has been investigated for its anticancer, anti-inflammatory, and neuroprotective properties. In agriculture, it has been studied for its potential as a pesticide and insecticide. In materials science, it has been researched for its potential as a dye and pigment.